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Compound of Interest

Compound Name: 1-Bromo-2-chloroethane

Cat. No.: B052838 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-2-chloroethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-Bromo-2-
chloroethane (CAS No. 107-04-0) to ensure the safety of laboratory personnel and the

integrity of research. Adherence to these protocols is essential due to the compound's

hazardous properties.

Hazard Identification and Quantitative Data
1-Bromo-2-chloroethane is a hazardous substance that is toxic if swallowed, harmful in

contact with skin or if inhaled, causes skin and serious eye irritation, may cause respiratory

irritation, and is suspected of causing genetic defects and cancer.[1][2][3]
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Property Value Source

Molecular Formula C2H4BrCl [1][4]

Molecular Weight 143.41 g/mol [1]

Appearance Colorless liquid [2][5]

Odor Sweet [2]

Boiling Point 106-107 °C [2][4]

Melting Point -17 °C [2]

Density 1.723 g/mL at 25 °C [4]

Solubility in Water 6,900 mg/L at 25 °C [1]

Vapor Pressure 4 hPa at 20 °C [6]

Acute Toxicity, Oral (Rat LD50) 64 mg/kg [6]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 1-Bromo-2-chloroethane.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected prior

to use.

To prevent skin contact, as the

substance is harmful and can

cause skin irritation.[1][3]

Eye and Face Protection
Safety goggles or a face

shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[3]

Skin and Body Protection

Lab coat, apron, or fire/flame

resistant and impervious

clothing. Disposable Tyvek-

type sleeves taped to gloves

are also recommended.

To prevent skin contact and

contamination of personal

clothing.[1][7]

Respiratory Protection

Use in a well-ventilated area,

preferably under a fume hood.

If ventilation is inadequate or

exposure limits are exceeded,

use a NIOSH-approved half-

face respirator with a

combination filter cartridge for

organic vapors, acid gas, and

particulates.

To prevent inhalation of

harmful vapors that can cause

respiratory irritation.[3][7]

Experimental Protocol: Safe Handling of 1-Bromo-2-
chloroethane
This protocol outlines the essential steps for safely handling 1-Bromo-2-chloroethane in a

laboratory setting.

3.1. Preparation and Precautionary Measures

Obtain and Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly

read and understand the SDS for 1-Bromo-2-chloroethane.[3]
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Work Area Preparation: Ensure work is conducted in a well-ventilated area, such as a

certified chemical fume hood.[1][3]

Assemble all necessary materials: This includes the chemical, required apparatus,

appropriate PPE, and spill cleanup materials.

Don appropriate PPE: Before handling the chemical, put on all required personal protective

equipment as detailed in the table above.[1]

3.2. Handling and Experimental Procedure

Dispensing the Chemical: Carefully dispense the required amount of 1-Bromo-2-
chloroethane, avoiding splashes and the generation of aerosols.[1] Use non-sparking tools.

[1]

Perform the Experiment: Conduct the experimental procedure, keeping the container tightly

closed when not in use.[1][8] Avoid contact with skin and eyes and inhalation of vapor.[8]

Post-Experiment: After completion, securely close the primary container.

3.3. Decontamination and Cleanup

Decontaminate Glassware and Equipment: Rinse all contaminated glassware and equipment

with a suitable solvent (e.g., 60-70% ethanol), followed by a thorough wash with soap and

water.[7]

Clean the Work Area: Wipe down the work surface of the fume hood.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves

last and wash hands thoroughly with soap and water.[1]

Operational and Disposal Plans
4.1. Spill Response

Evacuate: In case of a spill, evacuate personnel from the immediate area.[1]

Ventilate: Ensure the area is well-ventilated.
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Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to

soak up the liquid.[2]

Cleanup: Wearing appropriate PPE, collect the absorbed material and place it in a sealed,

vapor-tight plastic bag for disposal.[7]

Decontaminate: Clean the spill area with 60-70% ethanol followed by soap and water.[7]

4.2. Waste Disposal

Segregation: Collect all 1-Bromo-2-chloroethane waste, including contaminated materials,

in a designated, properly labeled, and sealed container.[1][2]

Disposal: Dispose of the waste through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[1] Do not discharge to sewer systems or contaminate

water, foodstuffs, or feed.[1] Follow all local, state, and federal regulations for hazardous

waste disposal.

Emergency First Aid Procedures
If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

[2]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[1][2]

Logical Workflow for Handling 1-Bromo-2-
chloroethane
Caption: Workflow for Safe Handling of 1-Bromo-2-chloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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